Cas no 1992793-23-3 (ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate)

• Product Name: ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate
• CAS No: 1992793-23-3
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 6411677
• PubChem ID: 165518926
• Update Time: 2025-06-26

ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate
• EN300-1286100
• 1992793-23-3

• Inchi： 1S/C15H19N3O2/c1-2-20-15(19)8-14(16)13-9-17-18(11-13)10-12-6-4-3-5-7-12/h3-7,9,11,14H,2,8,10,16H2,1H3/t14-/m0/s1
• InChI Key： FPUDUSDIETYHSV-AWEZNQCLSA-N
• SMILES： O(CC)C(C[C@@H](C1C=NN(CC2C=CC=CC=2)C=1)N)=O

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate

Introduction to Ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate (CAS No. 1992793-23-3)

Ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate, a compound with the CAS number 1992793-23-3, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a stereogenic center at the 3S position and the incorporation of a benzyl-pyrazole moiety contribute to its complex molecular architecture, which is likely to influence its biological activity and interaction with target enzymes or receptors.

The benzyl-pyrazole moiety is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. In particular, the benzyl substitution at the 1-position of the pyrazole ring enhances its binding affinity and stability, making it a valuable scaffold for drug design. This compound's potential as a lead molecule in the development of novel therapeutic agents has been recognized by researchers worldwide.

The stereochemistry of Ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate is another critical aspect that contributes to its uniqueness. The (3S) configuration ensures that the compound possesses specific three-dimensional properties that can influence its interactions with biological targets. In recent years, there has been a growing emphasis on the importance of stereospecificity in drug design, as enantiomers or diastereomers can exhibit vastly different pharmacological profiles. The precise stereochemical control achieved in this compound underscores its potential as a valuable tool for studying stereoselective drug action.

Recent studies have highlighted the importance of pyrazole derivatives in the development of drugs targeting neurological disorders. The benzyl-pyrazole scaffold has been shown to interact with various neurotransmitter systems, suggesting its potential use in treating conditions such as depression, anxiety, and neurodegenerative diseases. Ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate, with its unique structural features, may offer new insights into these mechanisms and could serve as a basis for developing next-generation therapeutics.

The compound's amino group at the 3-position provides another avenue for further chemical modification. Amino groups are versatile functional moieties that can be used to attach various pharmacophores or tags, enhancing the compound's solubility, stability, or targeting properties. This flexibility makes Ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate a promising candidate for structure-based drug design, where iterative modifications are often required to optimize biological activity.

In addition to its potential therapeutic applications, Ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate may also find utility in chemical biology research. Its unique structure and stereochemistry make it an excellent probe for understanding enzyme mechanisms and substrate recognition. By studying how this compound interacts with various biological targets, researchers can gain valuable insights into fundamental biochemical processes and potentially identify new drug targets.

The synthesis of Ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies are required to achieve high yields and purity while maintaining the desired stereochemical integrity. Recent advances in asymmetric synthesis have made it possible to construct such complex molecules with increasing efficiency, opening up new possibilities for drug discovery and development.

The future prospects for Ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate are promising. As our understanding of biological pathways continues to grow, so does the demand for innovative compounds like this one. Its unique combination of structural features makes it a versatile tool for researchers in medicinal chemistry and pharmacology. Whether used as a lead molecule or a research probe, Ethyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate is poised to make significant contributions to the field.